4-Amino-2-methylbenzamide
Overview
Description
4-Amino-2-methylbenzamide, also known as 4-aminobenzamidine or AMBA, is an organic compound and a derivative of benzoic acid. It is a white crystalline solid with a molecular weight of 169.2 g/mol, and is soluble in water and alcohol. This compound has a wide range of applications in scientific research, including as a ligand in metal complexes, as an inhibitor of enzymes, and as a catalyst in organic reactions.
Scientific Research Applications
Anticonvulsant Activity
4-Amino-2-methylbenzamide and related compounds have been studied for their potential anticonvulsant effects. A study by Clark et al. (1984) investigated a series of 4-aminobenzamides, evaluating their efficacy against seizures induced by electroshock and pentylenetetrazole in mice. The study found that certain compounds, such as 4-amino-N-amylbenzamide, demonstrated significant anticonvulsant properties, with some showing comparable efficacy to established anticonvulsants like phenobarbital and phenytoin (Clark et al., 1984).
Thermal Stability Studies
Research by Cong and Cheng (2021) focused on the thermal stability of 2-amino-3,5-dichloro-N-methylbenzamide (ADMBA), a related compound. The study utilized dynamic DSC curves to analyze the thermal decomposition of ADMBA, predicting its thermal stability through simulation calculations (Cong & Cheng, 2021).
Cancer Treatment Research
A 2011 study by Theoclitou et al. explored a novel kinesin spindle protein (KSP) inhibitor, which showed promise as a potential anticancer agent. This compound, identified through structure-activity relationship analysis, demonstrated both biochemical potency and suitable pharmaceutical properties for clinical development (Theoclitou et al., 2011).
DNA Repair Studies
Cleaver et al. (1985) examined the role of 3-aminobenzamide, an inhibitor of poly(ADP-ribose) synthesis, in DNA repair. The study revealed complex cellular effects of 3-aminobenzamide, suggesting a weak indication for a specific regulatory role of poly(ADP-ribose) in DNA repair (Cleaver et al., 1985).
Environmental Applications
Nasir and Rahman (2019) researched the use of a derivative, N-(((2-((2-aminoethyl)amino)ethyl)amino)methyl)-4-sulfamoylbenzamide, as an adsorbent for the removal of nickel (Ni(II)) from aqueous solutions. The study demonstrated high efficiency in nickel removal, indicating potential environmental applications (Nasir & Rahman, 2019).
Mechanism of Action
Target of Action
These targets can include proteins, enzymes, or receptors that play crucial roles in biological processes .
Mode of Action
The mode of action of 4-Amino-2-methylbenzamide is currently unknown due to the lack of specific studies on this compound. Generally, a compound interacts with its targets to induce changes in their function, leading to alterations in cellular processes .
Action Environment
The action environment refers to how environmental factors influence the compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interaction with its targets . .
Properties
IUPAC Name |
4-amino-2-methylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,9H2,1H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYQCSEZUPXDMGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90630193 |
Source
|
| Record name | 4-Amino-2-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90630193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
52771-13-8 |
Source
|
| Record name | 4-Amino-2-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90630193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-2-methylbenzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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